Cas no 1235355-92-6 (N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide)

• Product Name: N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide
• CAS No: 1235355-92-6
• MF: C₁₁H₁₂N₄O₃
• MW: 248.237981796265
• CID: 6072534
• PubChem ID: 49670319
• Update Time: 2025-10-22

N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide
• 2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(3-methylisoxazol-5-yl)acetamide
• AKOS024516489
• N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• F5652-1853
• 1235355-92-6

• Inchi： 1S/C11H12N4O3/c1-7-3-4-11(17)15(13-7)6-9(16)12-10-5-8(2)14-18-10/h3-5H,6H2,1-2H3,(H,12,16)
• InChI Key： KXVFDUXIILCVHW-UHFFFAOYSA-N
• SMILES： C(NC1ON=C(C)C=1)(=O)CN1N=C(C)C=CC1=O

Computed Properties

• Exact Mass: 248.09094026g/mol
• Monoisotopic Mass: 248.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.8Ų

Additional information on N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide

Comprehensive Review of N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide (CAS No. 1235355-92-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide (CAS No. 1235355-92-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique oxazole and pyridazinone moieties, has garnered attention for its potential applications in pharmaceutical research. Researchers and industry professionals are increasingly exploring its structure-activity relationships (SAR) and biological activity, making it a focal point in modern drug development.

The molecular structure of N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide features a 1,2-oxazole ring linked to a pyridazinone core via an acetamide bridge. This arrangement is particularly intriguing due to the presence of hydrogen bond acceptors and donors, which are critical for interactions with biological targets. Recent studies have highlighted its potential as a kinase inhibitor, a property that aligns with the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the most searched questions in the context of this compound is: "What are the potential therapeutic applications of N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide?" Preliminary research suggests that its pharmacokinetic profile and selective binding affinity could make it a candidate for treating conditions such as autoimmune disorders and metabolic diseases. Additionally, its low cytotoxicity in vitro has sparked interest in its use as a scaffold for further derivatization.

From a synthetic chemistry perspective, the preparation of N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide involves multi-step reactions, including cyclization and amide coupling. The compound's synthetic accessibility and modifiable functional groups have made it a popular subject in medicinal chemistry optimization projects. Researchers are also investigating its stability under physiological conditions, a key factor in its potential transition from bench to bedside.

Another trending topic related to this compound is its role in fragment-based drug design (FBDD). The oxazole-pyridazinone core has been identified as a valuable pharmacophore due to its ability to mimic natural ligands. This has led to its inclusion in virtual screening libraries, where it is often queried alongside terms like "small molecule inhibitors" and "drug-likeness." The compound's Lipinski's rule of five compliance further enhances its appeal as a lead candidate.

In the realm of computational chemistry, N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide has been the subject of molecular docking studies. These simulations aim to predict its binding modes with proteins such as cyclin-dependent kinases (CDKs) and JAK-STAT pathway components. Such insights are invaluable for understanding its mechanism of action and guiding future structure-based drug design efforts.

As the scientific community continues to explore the potential of N-(3-methyl-1,2-oxazol-5-yl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide, its relevance in precision medicine and personalized therapeutics cannot be overstated. With ongoing research into its bioavailability and in vivo efficacy, this compound represents a promising avenue for addressing unmet medical needs. Its integration into high-throughput screening platforms further underscores its importance in contemporary drug discovery pipelines.